N-(4-fluorophenyl)-2-(4-nitrophenyl)acetamide

• Molecular Formula: C14H11FN2O3
• Molecular Weight: 274.25 g/mol
• IUPAC Name: N-(4-fluorophenyl)-2-(4-nitrophenyl)acetamide
• InChI: InChI=1S/C14H11FN2O3/c15-11-3-5-12(6-4-11)16-14(18)9-10-1-7-13(8-2-10)17(19)20/h1-8H,9H2,(H,16,18)
• InChI Key: VCLNUJHYLWGEBN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CC(=O)NC2=CC=C(C=C2)F)[N+](=O)[O-]

Description

4-Fluoro-4’-nitroacetanilide , is a synthetic organic compound. Its chemical structure consists of an acetamide group (CH₃CONH-) attached to a 4-fluorophenyl ring and a 4-nitrophenyl ring. Let’s explore its preparation methods, chemical reactions, applications, and more.

Preparation Methods

a. Synthetic Routes

Several synthetic routes lead to the formation of N-(4-fluorophenyl)-2-(4-nitrophenyl)acetamide. One common approach involves the condensation of 4-fluoroaniline with 4-nitrobenzoyl chloride in the presence of a base (such as triethylamine). The resulting intermediate undergoes acetylation with acetic anhydride to yield the target compound.

b. Reaction Conditions

Step 1 (Condensation):

Step 2 (Acetylation):

c. Industrial Production

In industry, this compound can be synthesized on a larger scale using continuous flow micro-reactors. These green and efficient processes utilize stabilized Pd nanoparticle-organic-silica catalysts for selective hydrogenation of the nitroarene functional group .

Chemical Reactions Analysis

Reactions: The compound can undergo various reactions, including:

Common Reagents and Conditions:

Major Products:

Scientific Research Applications

Chemistry: Used as a building block in the synthesis of other compounds.

Biology and Medicine: Investigated for potential pharmacological activities (e.g., antimicrobial, anti-inflammatory).

Industry: Employed in the production of fine chemicals and pharmaceuticals.

Mechanism of Action

The compound’s mechanism of action likely involves interactions with specific molecular targets or pathways. Further research is needed to elucidate these details.

Comparison with Similar Compounds

N-(4-fluorophenyl)-2-(4-nitrophenyl)acetamide stands out due to its unique combination of functional groups. Similar compounds include other acetanilides, but few share this specific substitution pattern.